Cas no 1956319-15-5 ((4-Chloropyridin-3-YL)methanamine hcl)

• Product Name: (4-Chloropyridin-3-YL)methanamine hcl
• CAS No: 1956319-15-5
• MF: C₆H₈Cl₂N₂
• MW: 179.047119140625
• MDL: MFCD28119158
• CID: 4631818
• PubChem ID: 86583096
• Update Time: 2025-10-29

(4-Chloropyridin-3-YL)methanamine hcl Chemical and Physical Properties

Names and Identifiers

• (4-CHLOROPYRIDIN-3-YL)METHANAMINE HCL
• (4-Chloropyridin-3-yl)methanamine hydrochloride
• (4-chloropyridin-3-yl)methanamine;hydrochloride
• CS-0038079
• (4-chloropyridin-3-yl)methanaminehydrochloride
• AKOS025147064
• 1956319-15-5
• AS-39879
• MFCD28119158
• (4-Chloropyridin-3-YL)methanamine hcl

• MDL： MFCD28119158
• Inchi： 1S/C6H7ClN2.ClH/c7-6-1-2-9-4-5(6)3-8;/h1-2,4H,3,8H2;1H
• InChI Key： WVFGAUYXHWCDRD-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1CN.Cl

Computed Properties

• Exact Mass: 178.0064537g/mol
• Monoisotopic Mass: 178.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-Chloropyridin-3-YL)methanamine hcl

Introduction to (4-Chloropyridin-3-YL)methanamine HCl (CAS No. 1956319-15-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic strategies. One such compound, (4-Chloropyridin-3-YL)methanamine HCl, identified by its CAS number 1956319-15-5, has garnered significant attention in recent years due to its unique structural properties and promising biological activities. This introduction aims to provide a comprehensive overview of this compound, its synthesis, applications, and the latest research findings that underscore its significance in the field of medicinal chemistry.

The molecular structure of (4-Chloropyridin-3-YL)methanamine HCl consists of a pyridine ring substituted with a chlorine atom at the 4-position and an amine group at the 3-position, linked to a methanamine moiety. This arrangement confers upon the compound distinct electronic and steric properties, making it a versatile scaffold for designing novel bioactive molecules. The presence of the chlorine atom enhances its reactivity, allowing for further functionalization through various chemical transformations. This feature has been exploited in synthetic chemistry to develop derivatives with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The pyridine core is a common motif in many bioactive compounds, owing to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The amine group in (4-Chloropyridin-3-YL)methanamine HCl provides a site for further derivatization, enabling the creation of molecules with tailored properties. For instance, modifications at this amine group can influence solubility, metabolic stability, and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in the development of drugs targeting neurological disorders. Pyridine derivatives have shown promise in modulating neurotransmitter systems, making them attractive candidates for treating conditions such as Alzheimer's disease, Parkinson's disease, and depression. The chlorine substituent at the 4-position of the pyridine ring can enhance binding affinity to specific receptors by improving lipophilicity and electronic characteristics. This has led to several studies exploring its efficacy as a precursor for neuroactive compounds.

Moreover, the pharmaceutical industry has increasingly recognized the importance of structure-activity relationships (SAR) in drug design. (4-Chloropyridin-3-YL)methanamine HCl serves as an excellent starting point for generating SAR data due to its well-defined scaffold and reactive sites. By systematically modifying functional groups attached to the pyridine ring or the methanamine moiety, researchers can elucidate key structural features responsible for biological activity. Such insights are crucial for optimizing drug candidates and improving their therapeutic efficacy.

The synthesis of (4-Chloropyridin-3-YL)methanamine HCl involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the chlorination of a pyridine precursor followed by nucleophilic substitution with an amine group. The final step involves salt formation with hydrochloric acid to yield the desired product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high precision. These methods ensure high yields and purity, which are essential for pharmaceutical applications.

Recent advancements in computational chemistry have further accelerated the discovery process for novel bioactive compounds like (4-Chloropyridin-3-YL)methanamine HCl. Molecular modeling techniques allow researchers to predict binding modes and interactions between this compound and biological targets with remarkable accuracy. This approach has been instrumental in identifying lead compounds for drug development and reducing experimental costs associated with traditional screening methods.

The therapeutic potential of this compound extends beyond neurological disorders. Studies have indicated its utility in developing antiviral and anticancer agents. The pyridine scaffold is known to interact with viral proteases and kinases, making it a viable candidate for antiviral therapies. Additionally, modifications at the amine group can enhance cytotoxicity against cancer cells while minimizing side effects on healthy tissues. These findings underscore the broad applicability of (4-Chloropyridin-3-YL)methanamine HCl in addressing diverse therapeutic challenges.

In conclusion, (4-Chloropyridin-3-YL)methanamine HCl (CAS No. 1956319-15-5) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse biological activities make it an invaluable tool for drug discovery efforts targeting neurological disorders, antiviral infections, and cancer. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of medicinal chemistry innovation.